Cas no 1557138-33-6 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indole)

• Product Name: 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indole
• CAS No: 1557138-33-6
• MF: C₁₅H₁₇BF₃NO₂
• MW: 311.107194662094
• CID: 4605971
• PubChem ID: 99973126
• Update Time: 2025-08-05

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indole
• 6-(Trifluoromethyl)-1H-indole-2-boronic acid pinacol ester
• D75415
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1 H-indole
• 1557138-33-6
• MFCD28397296
• CS-0093603
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-trifluoromethyl-1H-indole
• 6-(Trifluoromethyl)-1H-indole-2-boronicacidpinacolester
• CS-16219
• AKOS037651237
• DA-43975

• Inchi： 1S/C15H17BF3NO2/c1-13(2)14(3,4)22-16(21-13)12-7-9-5-6-10(15(17,18)19)8-11(9)20-12/h5-8,20H,1-4H3
• InChI Key： AIDAEVJGIFTDHC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC(B1OC(C)(C)C(C)(C)O1)=C2)(F)F

Computed Properties

• Exact Mass: 311.1304434g/mol
• Monoisotopic Mass: 311.1304434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2

Additional information on 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indole

Introduction to 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indole (CAS No. 1557138-33-6)

The compound 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indole, identified by its CAS number 1557138-33-6, represents a significant advancement in the field of pharmaceutical chemistry. This boronic acid derivative is characterized by its unique structural framework, which integrates a tetramethyl-1,3,2-dioxaborolan moiety with a trifluoromethyl substituent on an indole backbone. Such structural features make it a valuable intermediate in the synthesis of complex organic molecules, particularly in the development of novel therapeutic agents.

Recent research in medicinal chemistry has highlighted the importance of boronic acid derivatives in drug discovery due to their ability to participate in efficient cross-coupling reactions. The presence of the tetramethyl-1,3,2-dioxaborolan group enhances the stability and reactivity of the boronate ester, making it an ideal candidate for Suzuki-Miyaura coupling reactions. These reactions are widely employed in the construction of biaryl structures, which are prevalent in many pharmacologically active compounds. The trifluoromethyl group further contributes to the compound's utility by introducing lipophilicity and metabolic stability, key factors in optimizing drug-like properties.

In the context of modern drug development, the integration of fluorine atoms into molecular structures has become increasingly prevalent. The trifluoromethyl group is particularly noteworthy for its ability to modulate pharmacokinetic profiles, enhance binding affinity to biological targets, and improve resistance to enzymatic degradation. This has led to its incorporation into numerous clinical candidates across various therapeutic areas. The indole core itself is a scaffold that has been extensively explored for its pharmacological potential. Indole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

The synthesis of 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indole involves a multi-step process that requires precise control over reaction conditions. The introduction of the tetramethyl-1,3,2-dioxaborolan group necessitates careful handling to prevent side reactions that could compromise yield and purity. Advanced synthetic methodologies have been employed to streamline this process while maintaining high levels of selectivity and efficiency. Techniques such as palladium-catalyzed cross-coupling under inert conditions are often utilized to ensure optimal reaction outcomes.

Recent advancements in computational chemistry have also played a pivotal role in optimizing the synthesis of this compound. Molecular modeling studies have been conducted to predict reaction pathways and identify potential intermediates. These computational approaches have not only accelerated the discovery process but also provided insights into the mechanistic aspects of boronic acid transformations. Such insights are crucial for developing scalable synthetic routes that can be adapted for industrial production.

The applications of 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indole extend beyond academic research; it serves as a key building block in industrial pharmaceutical settings. Companies specializing in custom synthesis have incorporated this compound into their catalogs due to its versatility and reactivity. Its use in library screening programs has led to the identification of novel compounds with potential therapeutic applications. The ability to rapidly modify its structure allows chemists to explore a wide range of chemical space efficiently.

From a regulatory perspective, compounds like 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indole must undergo rigorous testing to ensure safety and efficacy before being considered for clinical use. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and purity. These methods provide critical data that supports compliance with regulatory standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The future prospects for this compound are promising as ongoing research continues to uncover new applications and synthetic strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists aim to develop more effective drugs that address unmet medical needs. The role of boronic acid derivatives like 2-(4,4,5,5-Tetramethyl-1,3，